![molecular formula C12H16N2O2 B070322 Methyl 2-(piperazin-1-YL)benzoate CAS No. 159974-63-7](/img/structure/B70322.png)
Methyl 2-(piperazin-1-YL)benzoate
Overview
Description
Methyl 2-(piperazin-1-yl)benzoate, also known as MPBP, is a synthetic compound that has been widely studied for its potential applications in scientific research. MPBP has an interesting combination of properties that make it a useful tool for scientists. It is a small, water-soluble molecule that can easily be synthesized and manipulated, making it a valuable tool for various experiments. In addition, the compound has a wide range of biochemical and physiological effects that can be utilized in various research applications. In
Scientific Research Applications
Luminescent Properties and Photo-induced Electron Transfer
A study on the luminescent properties and photo-induced electron transfer of naphthalimides with a piperazine substituent, including compounds related to methyl 2-(piperazin-1-yl)benzoate, demonstrated their potential as pH probes due to characteristic fluorescence quantum yields influenced by pH changes. This research suggests the application of these compounds in designing fluorescence-based sensors (Gan, Chen, Chang, & Tian, 2003).
Crystallography and Structural Analysis
In crystallography, the synthesis and X-ray diffraction analysis of related triazenes and this compound derivatives revealed unique structural conformations and interactions. These studies provide insights into the molecular geometry and potential applications in material science and drug design (Little, Jenkins, & Vaughan, 2008).
Corrosion Inhibition
Research on synthesized benzimidazole derivatives, including piperazine-related compounds, as corrosion inhibitors for steel in acidic environments showed high inhibition efficiency. These findings indicate the utility of this compound derivatives in industrial applications to prevent corrosion (Yadav, Kumar, Purkait, Olasunkanmi, Bahadur, & Ebenso, 2016).
Drug Design and Pharmacological Studies
Several studies focused on the synthesis and pharmacological evaluation of this compound derivatives for their anti-inflammatory, anticancer, and antibacterial activities. For instance, novel derivatives were synthesized and shown to exhibit significant anti-inflammatory activity, underscoring their potential in medicinal chemistry for developing new therapeutic agents (Ahmed, Molvi, & Khan, 2017).
Optical Spectroscopy and Binding Studies
The binding characteristics of piperazine derivatives to bovine serum albumin were investigated using fluorescence spectroscopy. These studies highlight the importance of such compounds in understanding drug-protein interactions and the pharmacokinetics of potential therapeutic agents (Karthikeyan, Chinnathambi, Kannan, Rajakumar, Velmurugan, Bharanidharan, Aruna, & Ganesan, 2015).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-piperazin-1-ylbenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-16-12(15)10-4-2-3-5-11(10)14-8-6-13-7-9-14/h2-5,13H,6-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGNPSKXFPSPTDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1N2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90448851 | |
Record name | METHYL 2-(PIPERAZIN-1-YL)BENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90448851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
159974-63-7 | |
Record name | METHYL 2-(PIPERAZIN-1-YL)BENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90448851 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-(piperazin-1-yl)benzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods III
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